Cas no 527704-96-7 ((2S,4S)-5-oxo-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

(2S,4S)-5-oxo-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative featuring a trifluoromethyl group at the 4-position, which enhances its steric and electronic properties. This compound is valuable as a building block in medicinal chemistry, particularly for the synthesis of bioactive molecules, due to its rigid pyrrolidine scaffold and the presence of a carboxylic acid moiety for further functionalization. The trifluoromethyl group contributes to metabolic stability and lipophilicity, making it useful in drug discovery. Its stereochemistry is well-defined, ensuring high enantiopurity for applications requiring precise chiral control. The compound is typically employed in peptidomimetics, enzyme inhibitors, and other pharmacologically relevant scaffolds.

(2S,4S)-5-oxo-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid structure

527704-96-7 structure

Product Name:(2S,4S)-5-oxo-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid

CAS No:527704-96-7

MF:C₆H₆F₃NO₃

MW:197.11195230484

CID:4021551

PubChem ID:11106294

Update Time:2025-10-20

(2S,4S)-5-oxo-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- L-Proline, 5-oxo-4-(trifluoromethyl)-, (4S)-
- (2S,4S)-5-oxo-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
- (2S,4S)-5-oxo-4-(trifluoromethyl)pyrrolidine-2-carboxylicAcid
- 527704-96-7
- Inchi： 1S/C6H6F3NO3/c7-6(8,9)2-1-3(5(12)13)10-4(2)11/h2-3H,1H2,(H,10,11)(H,12,13)/t2-,3-/m0/s1
- InChI Key： HIHWPMLRFOIGRG-HRFVKAFMSA-N
- SMILES： N1C(=O)[C@@H](C(F)(F)F)C[C@H]1C(O)=O

Computed Properties

Exact Mass: 197.02997754Da
Monoisotopic Mass: 197.02997754Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 66.4Å²

(2S,4S)-5-oxo-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA561-100MG	(2S,4S)-5-oxo-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	527704-96-7	95%	100MG	￥ 2,560.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA561-250MG	(2S,4S)-5-oxo-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	527704-96-7	95%	250MG	￥ 4,098.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA561-500MG	(2S,4S)-5-oxo-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	527704-96-7	95%	500MG	￥ 6,831.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA561-1G	(2S,4S)-5-oxo-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	527704-96-7	95%	1g	￥ 10,243.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA561-5G	(2S,4S)-5-oxo-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	527704-96-7	95%	5g	￥ 30,729.00	2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1566656-1g	(2S,4S)-5-oxo-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	527704-96-7	98%	1g	￥14932.00	2024-05-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA561-100.0mg	(2S,4S)-5-oxo-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	527704-96-7	95%	100.0mg	￥2561.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA561-250.0mg	(2S,4S)-5-oxo-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	527704-96-7	95%	250.0mg	￥4098.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA561-500.0mg	(2S,4S)-5-oxo-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	527704-96-7	95%	500.0mg	￥6831.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA561-1.0g	(2S,4S)-5-oxo-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	527704-96-7	95%	1.0g	￥10242.0000	2025-04-11